Kgp94

• Molecular Formula: C14H12BrN3OS
• Molecular Weight: 350.24 g/mol
• InChI: InChI=1S/C14H12BrN3OS/c15-11-5-1-3-9(7-11)13(17-18-14(16)20)10-4-2-6-12(19)8-10/h1-8,19H,(H3,16,18,20)/b17-13+
• InChIKey: ZDBKSZKTCPOBFR-GHRIWEEISA-N

Need to dissect Cathepsin L's role in metastasis without off-target Cathepsin B effects? Broad inhibitors like E64 confound data via redundant protease regulation. KGP94 solves this: - **Selectivity**: >50-fold for CTSL vs. Cathepsin B (no inhibition at 10 µM for Cat B). - **Potency**: IC50 = 189 nM, time-dependent & competitive mechanism. - **In vivo efficacy**: Reduces bone tumor burden by 65% in prostate cancer model. - **Orthogonal control**: No bacterial Kgp inhibition (Ki >10 µM)-pair with KYT-36 for host-pathogen studies. Available for immediate research use. Validated tool compound for tumor microenvironment and metastasis studies.

KGP94: Functionalized Benzophenone Thiosemicarbazone as a Potent and Selective Cathepsin L Inhibitor

KGP94 is a functionalized benzophenone thiosemicarbazone derivative that acts as a potent, reversible, time-dependent, and competitive inhibitor of the lysosomal cysteine protease cathepsin L (CTSL) [1]. It demonstrates a mechanism involving transient covalent bond formation with the active site Cys25 thiolate moiety [1]. KGP94 exhibits high selectivity for cathepsin L over the closely related protease cathepsin B and impedes both migration and invasion of metastatic carcinoma cells [2]. The compound is currently in preclinical development for the treatment of metastatic cancer [3].

CTSL pathway inhibition study fit

Reported selectivity over Cathepsin B

Supports cell invasion and migration endpoint studies

In vitro and in vivo model-response context

• [1] Chavarria GE, Horsman MR, Arispe WM, et al. Initial evaluation of the antitumour activity of KGP94, a functionalized benzophenone thiosemicarbazone inhibitor of cathepsin L. Eur J Med Chem. 2012;58:568-572. View Source
• [2] Parker EN, Song J, Kumar GD, et al. Synthesis and biochemical evaluation of benzoylbenzophenone thiosemicarbazone analogues as potent and selective inhibitors of cathepsin L. Bioorg Med Chem. 2015;23(21):6974-6992. View Source
• [3] Munikishore R, Wang LL, Zhang S, Zhao QS, Zuo Z. An efficient and concise synthesis of a selective small molecule non-peptide inhibitor of cathepsin L: KGP94. Bioorg Chem. 2021;116:105317. View Source

Why KGP94 Cannot Be Readily Substituted with Generic Cathepsin L Inhibitors

Generic substitution among cathepsin L inhibitors is precluded by significant variations in potency, selectivity profiles, and pharmacokinetic properties. In-class compounds often suffer from poor selectivity against other cathepsins (e.g., cathepsin B) leading to off-target effects [1], or demonstrate suboptimal in vivo efficacy due to limited bioavailability [2]. KGP94 distinguishes itself through a defined and potent selectivity window, validated in vivo efficacy in multiple tumor models, and a specific liability (low aqueous solubility) that necessitates a distinct procurement and formulation strategy compared to water-soluble analogs [3]. Directly replacing KGP94 with a structurally similar analog or a generic cathepsin L inhibitor would risk altering the experimental outcome, as demonstrated by the differential inhibitory potencies and in vivo profiles detailed below.

Broad-spectrum inhibitors (e.g., E64) may confound Cathepsin B readouts.

Different target profile: KGP94 has minimal Kgp inhibition; orthogonal inhibitor KYT-36 may be required for gingipain studies.

Time-dependent competitive mechanism may not replicate with non-selective probes.

• [1] Kumar GD, Chavarria GE, Charlton-Sevcik AK, et al. Functionalized benzophenone, thiophene, pyridine, and fluorene thiosemicarbazone derivatives as inhibitors of cathepsin L. Bioorg Med Chem Lett. 2010;20(22):6610-6615. View Source
• [2] Parker EN, Odutola SO, Wang Y, et al. Synthesis and biological evaluation of a water-soluble phosphate prodrug salt and structural analogues of KGP94, a lead inhibitor of cathepsin L. Bioorg Med Chem Lett. 2017;27(5):1304-1310. View Source
• [3] Sudhan DR, Siemann DW. Abstract 4030: In-vivo evaluation of the anti-metastatic efficacy of small molecule Cathepsin L inhibitor KGP94 in a prostate cancer model. Cancer Res. 2014;74(19_Supplement):4030. View Source

KGP94: Quantitative Evidence for Product-Specific Differentiation

Comparative Inhibitory Potency: KGP94 vs. Closest Structural Analog (Compound 22)

KGP94 demonstrates superior inhibitory potency against cathepsin L compared to its closest synthesized structural analog, (3,5-dibromophenyl)-(3-hydroxyphenyl) ketone thiosemicarbazone (Compound 22) [1]. In a direct head-to-head biochemical assay, KGP94 exhibited an IC50 of 189 nM, whereas Compound 22, despite a similar chemical scaffold, showed an IC50 of 202 nM [1]. This difference, while modest, confirms that the specific 3-bromo substitution pattern in KGP94 confers a measurable advantage in enzyme inhibition compared to the 3,5-dibromo variant, underscoring the importance of sourcing the exact lead structure.

CTSL Selectivity

Head-to-head

Target: IC50 189 nM (Cathepsin L)

Comparator: >10 µM (Cathepsin B)

>50-fold selectivity

Supports CTSL-specific pathway attribution

Based on in vitro enzyme inhibition assay

Evidence Dimension	Cathepsin L Inhibition (IC50)
Target Compound Data	189 nM
Comparator Or Baseline	Compound 22 (IC50 = 202 nM)
Quantified Difference	KGP94 is 1.07-fold more potent (13 nM lower IC50)
Conditions	In vitro biochemical assay against human cathepsin L [1]

Why This Matters

This direct comparison validates that the specific 3-bromo substitution in KGP94 yields superior inhibitory potency compared to a closely related analog, justifying the procurement of KGP94 over other benzophenone thiosemicarbazone derivatives.

• [1] Parker EN, Odutola SO, Wang Y, et al. Synthesis and biological evaluation of a water-soluble phosphate prodrug salt and structural analogues of KGP94, a lead inhibitor of cathepsin L. Bioorg Med Chem Lett. 2017;27(5):1304-1310. View Source

Selectivity Profile: KGP94 vs. Cathepsin B Inhibition

KGP94 exhibits a high degree of selectivity for cathepsin L over cathepsin B, a closely related cysteine protease . While KGP94 potently inhibits cathepsin L (IC50 = 189 nM), it shows no significant inhibition of cathepsin B at concentrations up to 10 µM (IC50 >10,000 nM) . This establishes a selectivity window of greater than 50-fold for cathepsin L over cathepsin B, which is a critical differentiator from less selective inhibitors that may cause off-target effects.

Invasion Assay

Head-to-head

53% / 88% reduction vs. vehicle

Reported invasion endpoint context

PC-3ML and MDA-MB-231 cells, 25 µM, 24 h

Evidence Dimension	Selectivity (Cathepsin L vs. Cathepsin B)
Target Compound Data	Cathepsin L IC50 = 189 nM; Cathepsin B IC50 > 10,000 nM
Comparator Or Baseline	Cathepsin B as an off-target control; less selective inhibitors often exhibit sub-100-fold selectivity
Quantified Difference	Selectivity index > 52.9-fold for Cathepsin L over Cathepsin B
Conditions	In vitro biochemical assays using human cathepsin L and cathepsin B

Why This Matters

High selectivity minimizes off-target inhibition of cathepsin B, which is essential for interpreting results in cellular and in vivo studies focused on cathepsin L-specific biology.

In Vivo Antitumor Efficacy: KGP94 vs. Untreated Control in C3H Mammary Carcinoma Model

KGP94 demonstrates significant in vivo antitumor activity in a syngeneic mouse model [1]. In a C3H mammary carcinoma model, treatment with KGP94 at doses ≥10 mg/kg significantly delayed tumor growth [1]. Specifically, the time to reach a tumor volume of 500 mm³ (TGT500) was extended from 18.0 ± 0.3 days in control animals to approximately 21 days with KGP94 treatment (p<0.05) [1]. At a dose of 5 mg/kg, a significant increase in TGT500 to 21.4 ± 1.1 days was observed in the C3H model, demonstrating a dose-dependent effect [1].

Secreted CTSL

Head-to-head

94% / 92% activity suppression

Supports extracellular target engagement

Secreted CTSL from cancer cell lines, 25 µM, 24 h

Evidence Dimension	Tumor Growth Delay (TGT500)
Target Compound Data	TGT500 ~21 days at ≥10 mg/kg; 21.4 ± 1.1 days at 5 mg/kg
Comparator Or Baseline	Untreated Control (TGT500 = 18.0 ± 0.3 days)
Quantified Difference	KGP94 treatment extended TGT500 by ~3 days (~17% increase) at ≥10 mg/kg
Conditions	C3H mammary carcinoma model in male CDF1 or C3H/HeNHsd mice; intraperitoneal injection [1]

Why This Matters

This in vivo efficacy data confirms that KGP94 is biologically active in a whole-animal tumor model, providing a key rationale for its selection in preclinical studies aimed at evaluating cathepsin L inhibition in cancer.

• [1] Wittenborn TR, Stratford M, Trawick ML, et al. Abstract 1816: Assessment of anti-tumor activity of the cathepsin L inhibitor, KGP94. Cancer Res. 2014;74(19_Supplement):1816. View Source

In Vivo Anti-Metastatic Efficacy: KGP94 vs. Untreated Control in Prostate Cancer Bone Metastasis Model

KGP94 demonstrates significant anti-metastatic and anti-bone resorptive efficacy in a preclinical prostate cancer model [1]. In a prostate cancer bone metastasis model, treatment with KGP94 (20 mg/kg, i.p., once daily) resulted in a 65% reduction in metastatic tumor burden compared to untreated controls, as assessed by bioluminescence imaging [1]. Furthermore, in vitro, KGP94 (25 µM) decreased the migratory and invasive capacities of highly metastatic PC-3ML prostate cancer cells by 78% and 53%, respectively [1].

Bone Metastasis

Head-to-head

KGP94: 65% tumor load reduction

Vehicle control: 0% reduction

65% lower bone tumor burden

Supports bone metastasis model endpoint

NCR nu/nu mouse model, 20 mg/kg i.p. q.d. × 3 days

Evidence Dimension	Metastatic Tumor Burden Reduction
Target Compound Data	65% reduction in metastatic tumor burden
Comparator Or Baseline	Untreated Control (0% reduction)
Quantified Difference	65% reduction in tumor burden
Conditions	Intracardiac injection of luciferase-labeled PC-3ML cells in male nu/nu mice; daily KGP94 treatment at 20 mg/kg i.p. [1]

Why This Matters

This evidence demonstrates that KGP94 effectively targets metastatic processes in a clinically relevant bone metastasis model, distinguishing it from compounds with only in vitro activity and supporting its procurement for advanced metastasis research.

• [1] Sudhan DR, Siemann DW. Abstract 4030: In-vivo evaluation of the anti-metastatic efficacy of small molecule Cathepsin L inhibitor KGP94 in a prostate cancer model. Cancer Res. 2014;74(19_Supplement):4030. View Source

Solubility and Prodrug Strategy: KGP94 vs. Water-Soluble Prodrug KGP420

KGP94 has limited aqueous solubility, which presents a formulation challenge for in vivo studies [1]. In response to this liability, a water-soluble phosphate prodrug, KGP420, was developed [1]. KGP420 is readily converted to the active parent compound, KGP94, via enzymatic hydrolysis with alkaline phosphatase (ALP) [1]. This prodrug strategy enables alternative dosing routes and may improve bioavailability, but the conversion step introduces additional variables in pharmacokinetic studies. Therefore, the choice between KGP94 and KGP420 depends on the specific experimental requirements and the need for a defined active pharmaceutical ingredient.

Evidence Dimension	Aqueous Solubility and Prodrug Availability
Target Compound Data	KGP94: limited aqueous solubility; KGP420: water-soluble phosphate prodrug
Comparator Or Baseline	KGP420 (prodrug)
Quantified Difference	Not applicable; qualitative difference in solubility
Conditions	Enzymatic hydrolysis with alkaline phosphatase (ALP) confirms conversion of KGP420 to KGP94 [1]

Why This Matters

This highlights a key procurement consideration: researchers must decide whether to source KGP94 directly for in vitro studies or to use the prodrug KGP420 for in vivo experiments where solubility is a limiting factor.

• [1] Parker EN, Odutola SO, Wang Y, et al. Synthesis and biological evaluation of a water-soluble phosphate prodrug salt and structural analogues of KGP94, a lead inhibitor of cathepsin L. Bioorg Med Chem Lett. 2017;27(5):1304-1310. View Source

Potency vs. Alternative Benzophenone Thiosemicarbazone Inhibitors

Within the broader class of benzophenone thiosemicarbazone inhibitors, KGP94 (IC50 = 189 nM) demonstrates comparable or superior potency to several reported analogs [1]. For instance, a bromo-benzophenone thiosemicarbazone acetyl derivative (compound 3) exhibited an IC50 of 150.8 nM [1], while two other brominated-benzophenone thiosemicarbazone analogs (compounds 2 and 6) showed IC50 values below 135 nM [1]. KGP94 sits within this active potency range but offers a distinct selectivity profile and a validated in vivo track record, which are not uniformly established for these other analogs.

Evidence Dimension	Cathepsin L Inhibition (IC50)
Target Compound Data	189 nM
Comparator Or Baseline	Compound 3 (IC50 = 150.8 nM); Compounds 2 & 6 (IC50 < 135 nM)
Quantified Difference	KGP94 is moderately less potent than the most active analogs but has superior selectivity and in vivo validation
Conditions	In vitro biochemical assays against human cathepsin L [1]

Why This Matters

While other benzophenone thiosemicarbazones may exhibit slightly higher potency, KGP94's combination of potency, selectivity, and extensive in vivo characterization makes it a preferred reference compound for studies requiring a well-documented pharmacological tool.

• [1] Kumar GD, Chavarria GE, Charlton-Sevcik AK, et al. Functionalized benzophenone, thiophene, pyridine, and fluorene thiosemicarbazone derivatives as inhibitors of cathepsin L. Bioorg Med Chem Lett. 2010;20(22):6610-6615. View Source

Optimal Research and Industrial Application Scenarios for KGP94

Preclinical Evaluation of Cathepsin L Inhibition in Metastatic Breast Cancer Models

KGP94 is ideally suited for preclinical studies investigating the role of cathepsin L in breast cancer metastasis. Evidence demonstrates that KGP94 significantly impedes migration and invasion of MDA-MB-231 human breast cancer cells [1] and reduces tumor cell-induced angiogenesis in vivo [2]. In a C3H mammary carcinoma model, KGP94 treatment resulted in a measurable delay in tumor growth [3]. Therefore, KGP94 is a validated tool for assessing the therapeutic potential of cathepsin L inhibition in breast cancer progression and metastasis.

Investigating Cathepsin L-Mediated Bone Metastasis in Prostate Cancer

Given the strong preclinical evidence for anti-bone resorptive and anti-metastatic activity in prostate cancer models [1], KGP94 is a prime candidate for research focused on bone metastasis. Treatment with KGP94 (20 mg/kg) led to a 65% reduction in metastatic tumor burden in an in vivo prostate cancer bone metastasis model [1]. This makes KGP94 a valuable reagent for dissecting the role of cathepsin L in the tumor-bone microenvironment and for evaluating combination therapies aimed at preventing skeletal-related events.

Validated Positive Control for Cathepsin L Selectivity Panels

KGP94 serves as an excellent positive control or reference standard for experiments requiring a well-characterized, selective cathepsin L inhibitor. Its high selectivity (>50-fold) for cathepsin L over cathepsin B [1] makes it a reliable tool for confirming target engagement and for benchmarking the selectivity of newly developed cathepsin inhibitors. This is critical for ensuring that observed biological effects are specifically due to cathepsin L inhibition and not off-target activity on other cysteine proteases.

In Vitro Studies on Tumor Cell Migration, Invasion, and Angiogenesis

KGP94 is extensively validated for in vitro assays assessing key hallmarks of cancer metastasis. It has been shown to significantly decrease cathepsin L activity toward human type I collagen and to inhibit the migration and invasion of multiple cancer cell lines, including MDA-MB-231 (breast) and PC-3ML (prostate) [REFS-1, REFS-2]. Furthermore, KGP94 impairs various angiogenic properties of endothelial cells, including sprouting, migration, and tube formation [2]. These well-documented in vitro effects make KGP94 a reliable tool for mechanistic studies on tumor cell motility and angiogenesis.

Application

Selection Property

Validation Focus

CTSL-specific metastasis signaling studies

CTSL selectivity over Cathepsin B

Invasion and migration endpoint attribution

Preclinical bone metastasis model studies

In vivo model-response context

Bone tumor burden endpoint monitoring

Tumor microenvironment protease studies

Extracellular enzyme activity suppression

Matrix remodeling and cell interaction endpoints

Host-pathogen protease comparison studies

Orthogonal selectivity (no Kgp inhibition)

Parallel inhibitor controls for host protease

• [1] Chavarria GE, Horsman MR, Arispe WM, et al. Initial evaluation of the antitumour activity of KGP94, a functionalized benzophenone thiosemicarbazone inhibitor of cathepsin L. Eur J Med Chem. 2012;58:568-572. View Source
• [2] Sudhan DR, Siemann DW. Cathepsin L in tumor angiogenesis and its therapeutic intervention by the small molecule inhibitor KGP94. Clin Exp Metastasis. 2016;33(5):461-473. View Source
• [3] Wittenborn TR, Stratford M, Trawick ML, et al. Abstract 1816: Assessment of anti-tumor activity of the cathepsin L inhibitor, KGP94. Cancer Res. 2014;74(19_Supplement):1816. View Source